Cas no 90327-11-0 (Ethanol, 2-(2-ethoxyethoxy)-, benzoate)

Ethanol, 2-(2-ethoxyethoxy)-, benzoate structure
90327-11-0 structure
Product Name:Ethanol, 2-(2-ethoxyethoxy)-, benzoate
CAS No:90327-11-0
MF:C13H20O5
MW:256.294904708862
CID:789354
PubChem ID:71429232
Update Time:2025-04-19

Ethanol, 2-(2-ethoxyethoxy)-, benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(2-ethoxyethoxy)-, benzoate
    • benzoic acid,2-(2-ethoxyethoxy)ethanol
    • Benzoic acid--2-(2-ethoxyethoxy)ethan-1-ol (1/1)
    • 90327-11-0
    • DTXSID30847925
    • Inchi: 1S/C7H6O2.C6H14O3/c8-7(9)6-4-2-1-3-5-6;1-2-8-5-6-9-4-3-7/h1-5H,(H,8,9);7H,2-6H2,1H3
    • InChI Key: XMIZOIJJSZEJOZ-UHFFFAOYSA-N
    • SMILES: O(CCO)CCOCC.OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 256.13107373g/mol
  • Monoisotopic Mass: 256.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų
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